Cas no 1807068-40-1 (3-Cyano-2-(difluoromethyl)-4-nitropyridine-6-sulfonamide)

• Product Name: 3-Cyano-2-(difluoromethyl)-4-nitropyridine-6-sulfonamide
• CAS No: 1807068-40-1
• MF: C₇H₄F₂N₄O₄S
• MW: 278.192866325378
• CID: 4877571
• Update Time: 2025-06-12

3-Cyano-2-(difluoromethyl)-4-nitropyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-4-nitropyridine-6-sulfonamide

• Inchi： 1S/C7H4F2N4O4S/c8-7(9)6-3(2-10)4(13(14)15)1-5(12-6)18(11,16)17/h1,7H,(H2,11,16,17)
• InChI Key： LHMSAPRDAGVDRP-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(C#N)=C(C(F)F)N=1)[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 476
• XLogP3: 0
• Topological Polar Surface Area: 151

Additional information on 3-Cyano-2-(difluoromethyl)-4-nitropyridine-6-sulfonamide

3-Cyano-2-(difluoromethyl)-4-nitropyridine-6-sulfonamide (CAS No. 1807068-40-1): An Overview of a Promising Compound in Medicinal Chemistry

3-Cyano-2-(difluoromethyl)-4-nitropyridine-6-sulfonamide (CAS No. 1807068-40-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The 3-cyano group in the molecule contributes to its electronic and steric properties, enhancing its ability to interact with various biological targets. The difluoromethyl substituent is known for its ability to improve metabolic stability and bioavailability, making it a valuable functional group in drug design. The 4-nitro group imparts strong electron-withdrawing properties, which can influence the compound's reactivity and binding affinity. Finally, the sulfonamide moiety is a versatile functional group that can participate in hydrogen bonding and other non-covalent interactions, contributing to the compound's overall pharmacological profile.

Recent studies have highlighted the potential of 3-Cyano-2-(difluoromethyl)-4-nitropyridine-6-sulfonamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a therapeutic agent for inflammatory diseases.

In another study, published in the European Journal of Medicinal Chemistry, 3-Cyano-2-(difluoromethyl)-4-nitropyridine-6-sulfonamide was evaluated for its antimicrobial properties. The results showed that the compound demonstrated significant antibacterial activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action was attributed to the compound's ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways.

The anticancer potential of 3-Cyano-2-(difluoromethyl)-4-nitropyridine-6-sulfonamide has also been explored. A study published in Cancer Research found that the compound selectively induced apoptosis in cancer cells while sparing normal cells. The researchers identified that the compound targets key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways. These findings suggest that 3-Cyano-2-(difluoromethyl)-4-nitropyridine-6-sulfonamide could be a promising lead compound for the development of novel anticancer therapies.

The pharmacokinetic properties of 3-Cyano-2-(difluoromethyl)-4-nitropyridine-6-sulfonamide have been extensively studied to ensure its suitability for clinical applications. Preclinical studies have shown that the compound exhibits favorable oral bioavailability and a long half-life, which are crucial factors for effective drug delivery. Additionally, toxicology studies have demonstrated that the compound has a low toxicity profile at therapeutic doses, further supporting its potential as a safe and effective therapeutic agent.

In conclusion, 3-Cyano-2-(difluoromethyl)-4-nitropyridine-6-sulfonamide (CAS No. 1807068-40-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features contribute to its pharmacological profile, making it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility, paving the way for its potential use in treating various diseases.